molecular formula C11H9FN4S B294131 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B294131
M. Wt: 248.28 g/mol
InChI Key: TZCYNYSOYRRKPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit potent anticancer activity against various cancer cell lines. It has also been reported to possess anti-inflammatory, analgesic, and anticonvulsant activities. Additionally, 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential use as a lead compound for the development of new drugs targeting various diseases.

Mechanism of Action

The mechanism of action of 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, inflammation, and pain. It has also been suggested that 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may interact with specific receptors in the brain to produce anticonvulsant effects.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes. This compound has also been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. Additionally, 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to reduce pain in animal models of neuropathic pain and inflammatory pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity, which makes it a useful tool for investigating various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to dissolve in aqueous solutions. Additionally, the potential toxicity of 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should be carefully considered when conducting lab experiments.

Future Directions

There are several future directions for the research on 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to investigate its potential as a lead compound for the development of new drugs targeting cancer, inflammation, and pain. Another direction is to explore the mechanism of action of this compound in more detail, particularly its interactions with specific receptors and enzymes. Additionally, the potential toxicity of 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should be further investigated to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-mercapto-1,3,4-thiadiazole with 2-fluoroaniline and ethyl bromoacetate in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) at an elevated temperature for several hours. The resulting product is then purified using column chromatography to obtain pure 3-Ethyl-6-(2-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

properties

Molecular Formula

C11H9FN4S

Molecular Weight

248.28 g/mol

IUPAC Name

3-ethyl-6-(2-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C11H9FN4S/c1-2-9-13-14-11-16(9)15-10(17-11)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3

InChI Key

TZCYNYSOYRRKPG-UHFFFAOYSA-N

SMILES

CCC1=NN=C2N1N=C(S2)C3=CC=CC=C3F

Canonical SMILES

CCC1=NN=C2N1N=C(S2)C3=CC=CC=C3F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.